Cas no 1541608-18-7 (1-amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol)

• Product Name: 1-amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol
• CAS No: 1541608-18-7
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6160585
• PubChem ID: 83481485
• Update Time: 2025-10-31

1-amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol
• 1541608-18-7
• EN300-1782132

• Inchi： 1S/C9H20N2O/c1-11-6-2-3-8(11)4-5-9(12)7-10/h8-9,12H,2-7,10H2,1H3
• InChI Key： DLXUOPKOHQPIJC-UHFFFAOYSA-N
• SMILES： OC(CN)CCC1CCCN1C

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol

Introduction to 1-Amino-4-(1-Methylpyrrolidin-2-yl)butan-2-ol (CAS No. 1541608-18-7)

1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol, with the CAS number 1541608-18-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name N-(2-hydroxybutyl)-1-methylpyrrolidine-2-carboxamide, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular structure of 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol consists of a pyrrolidine ring substituted with a methyl group and an amino-functionalized butanol chain. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, which are crucial for its biological activity and solubility properties. The presence of the hydroxyl group in the butanol chain enhances its reactivity and potential for forming hydrogen bonds, which can be advantageous in drug design and delivery systems.

Recent studies have highlighted the potential of 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research has shown that this compound can modulate pain pathways by interacting with specific receptors, such as NMDA receptors, which are implicated in chronic pain conditions. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol exhibit potent analgesic effects with reduced side effects compared to traditional opioids.

In addition to its analgesic properties, 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and inhibit the aggregation of misfolded proteins, which are key factors in diseases such as Alzheimer's and Parkinson's. A recent article in the Journal of Neurochemistry reported that 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol derivatives effectively reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic properties of 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol have also been extensively studied. Its favorable solubility and stability make it suitable for both oral and parenteral administration. Moreover, the compound's ability to cross the blood-brain barrier (BBB) is a significant advantage for targeting central nervous system (CNS) disorders. A study published in the Bioorganic & Medicinal Chemistry Letters evaluated the BBB permeability of various derivatives and found that modifications to the butanol chain could enhance brain uptake without compromising safety profiles.

The synthesis of 1-Amino-4-(1-methylpyrrolidin-2-yl)butan-2-ol involves several well-established chemical reactions, including nucleophilic substitution, reduction, and cyclization steps. The versatility of these synthetic routes allows for the facile preparation of structurally diverse derivatives, which can be tailored to optimize biological activity and pharmacological properties. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 1-Amino-4-(1-methylpyrrolidin-2-y l)butan - 2 - ol (CAS No. 154 1608 - 18 - 7) strong > represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties, make it an attractive candidate for further development into therapeutic agents for pain management, neurodegenerative diseases, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.